2-oxo-N-(5-(tetrahydrofuran-2-yl)-1,3,4-oxadiazol-2-yl)-2H-chromene-3-carboxamide

• IUPAC Name: 2-oxo-N-[5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl]chromene-3-carboxamide
• InChI: InChI=1S/C16H13N3O5/c20-13(10-8-9-4-1-2-5-11(9)23-15(10)21)17-16-19-18-14(24-16)12-6-3-7-22-12/h1-2,4-5,8,12H,3,6-7H2,(H,17,19,20)
• InChI Key: QCYJNXQXSKWNHP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)C2=NN=C(O2)NC(=O)C3=CC4=CC=CC=C4OC3=O
• Molecular Formula: C16H13N3O5
• Molecular Weight: 327.29 g/mol

Description

2-oxo-N-(5-(tetrahydrofuran-2-yl)-1,3,4-oxadiazol-2-yl)-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C16H13N3O5 and its molecular weight is 327.296. The purity is usually 95%.
BenchChem offers high-quality 2-oxo-N-(5-(tetrahydrofuran-2-yl)-1,3,4-oxadiazol-2-yl)-2H-chromene-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-oxo-N-(5-(tetrahydrofuran-2-yl)-1,3,4-oxadiazol-2-yl)-2H-chromene-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

The synthesis of compounds related to 2-oxo-N-(5-(tetrahydrofuran-2-yl)-1,3,4-oxadiazol-2-yl)-2H-chromene-3-carboxamide involves complex chemical processes. For example, Ramaganesh et al. (2010) explored the synthesis of a series of coumarin derivatives, demonstrating the compound's potential as a precursor in developing biologically active molecules. Their synthesis process starts with ethyl 2-oxo-2H-chromene-3-carboxylate, moving through hydrazinolysis to produce Schiff bases, eventually leading to compounds with potential antibacterial activity (Ramaganesh, Bodke, & Venkatesh, 2010).

Energetic Materials

Tang et al. (2015) investigated the combination of nitroaminofurazan and 1,3,4-oxadiazole rings, producing energetic materials with good thermal stabilities and performance comparable to RDX, a high-explosive compound. This research underscores the compound's application in creating materials with significant explosive properties, suggesting its potential in developing new energetic materials (Tang, He, Mitchell, Parrish, & Shreeve, 2015).

Antimicrobial Activity

Several studies have highlighted the antimicrobial potential of compounds related to 2-oxo-N-(5-(tetrahydrofuran-2-yl)-1,3,4-oxadiazol-2-yl)-2H-chromene-3-carboxamide. Mostafa, El-Salam, and Alothman (2013) synthesized pyrazolin-5-one derivatives that showed significant activity against bacterial and fungal strains, indicating the compound's role in developing new antimicrobial agents (Mostafa, El-Salam, & Alothman, 2013).

Material Science and Polymerization

In material science, Zhou et al. (2007) explored the reversible addition-fragmentation chain transfer (RAFT) polymerization using a derivative of 2-oxo-tetrahydrofuran-3-yl, demonstrating its effectiveness in polymerizations and resulting in materials with enhanced fluorescence properties. This research points towards applications in creating fluorescent materials and polymers with specific end-group functionalities (Zhou, Zhu, Zhu, Hu, & Cheng, 2007).